Cas no 21101-56-4 (3,3'-Dihydroxydiphenyl Disulfide)

• Product Name: 3,3'-Dihydroxydiphenyl Disulfide
• CAS No: 21101-56-4
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• MDL: MFCD03094663
• CID: 51718
• PubChem ID: 24874681
• Update Time: 2025-11-02

3,3'-Dihydroxydiphenyl Disulfide Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dihydroxydiphenyl disulfide
• Bis(3-hydroxyphenyl) disulfide
• 3,3′-Dihydroxydiphenyl disulfide
• 3-[(3-hydroxyphenyl)disulfanyl]phenol
• 3,3'-Dihydroxydiphenyldisulphide
• 3,3'-Disulfandiyl-di-phenol
• 3,3'-disulfanediyl-di-phenol
• 3,3'-Dithiodiphenol
• 3-hydroxyphenyl disulfide
• Phenol,3,3'-dithiobis
• 3,3'-Disulfanediyldiphenol
• 3,3'-Dihydroxy diphenyl disulfide
• Phenol, 3,3'-dithiobis-
• 3,3-Disulfanediyldiphenol
• 3,3'-Dithiobisphenol
• bis(3-hydroxyphenyl)disulfide
• 3,3'-(Disulphanediyl)diphenol
• Jsp004320
• 3,3'-Dihydroxydiphenyldisulfide
• 3,3
• A-Dihydroxydiphenyl disulfide
• AC-11521
• FT-0614059
• 3,3 inverted exclamation mark -Disulfanediyldiphenol
• D77770
• B3149
• 21101-56-4
• 3,3 inverted exclamation marka-Dihydroxydiphenyl disulfide
• AKOS015898662
• A815137
• AS-57928
• J-511076
• SCHEMBL145253
• MFCD03094663
• SY051059
• DTXSID50371171
• CS-W014625
• 3,3'-Dihydroxydiphenyl disulfide, 97%
• DB-045482
• XBNOMKROXZGMFW-UHFFFAOYSA-N
• 3,3'-Dihydroxydiphenyl Disulfide

• MDL： MFCD03094663
• Inchi： 1S/C12H10O2S2/c13-9-3-1-5-11(7-9)15-16-12-6-2-4-10(14)8-12/h1-8,13-14H
• InChI Key： XBNOMKROXZGMFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)O)SC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 250.01200
• Monoisotopic Mass: 250.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.7
• Topological Polar Surface Area: 91.1

Experimental Properties

• Color/Form: Brown powder
• Melting Point: 90.0 to 94.0 deg-C
• PSA: 91.06000
• LogP: 3.89720
• Solubility: Not determined

3,3'-Dihydroxydiphenyl Disulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,3'-Dihydroxydiphenyl Disulfide

Recent Advances in the Study of 3,3'-Dihydroxydiphenyl Disulfide (CAS: 21101-56-4) in Chemical Biology and Pharmaceutical Research

3,3'-Dihydroxydiphenyl disulfide (CAS: 21101-56-4) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its disulfide bond and hydroxyl groups, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its roles in redox regulation, enzyme inhibition, and as a building block for drug development.

One of the key areas of research involving 3,3'-Dihydroxydiphenyl disulfide is its role in redox biology. The disulfide bond in the molecule is redox-active, allowing it to participate in cellular redox reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of redox-sensitive enzymes, such as thioredoxin reductase, which is implicated in cancer cell survival. The study highlighted its potential as a therapeutic agent for targeting redox imbalances in diseases like cancer and neurodegenerative disorders.

In addition to its redox properties, 3,3'-Dihydroxydiphenyl disulfide has been investigated for its ability to serve as a scaffold in drug design. Researchers have utilized its structural features to develop novel inhibitors for enzymes like protein tyrosine phosphatases (PTPs), which are involved in signal transduction pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivatives of 3,3'-Dihydroxydiphenyl disulfide that exhibited potent inhibitory activity against PTP1B, a target for diabetes and obesity therapeutics. The study underscored the compound's versatility in medicinal chemistry.

Another promising application of 3,3'-Dihydroxydiphenyl disulfide lies in its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that the compound and its derivatives displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. These findings suggest its potential as a lead compound for developing new antibiotics.

Despite these advancements, challenges remain in the clinical translation of 3,3'-Dihydroxydiphenyl disulfide. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. For instance, a 2024 study in Molecular Pharmaceutics explored nanoparticle-based delivery systems to enhance the compound's solubility and target specificity.

In conclusion, 3,3'-Dihydroxydiphenyl disulfide (CAS: 21101-56-4) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span redox modulation, drug design, and antimicrobial therapy, making it a valuable subject of ongoing investigation. Future studies should focus on overcoming translational barriers to unlock its full therapeutic potential.